2-(2,6-dimethyl-3,5-dioxothiomorpholino)-N-phenethylacetamide

• IUPAC Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C16H20N2O3S/c1-11-15(20)18(16(21)12(2)22-11)10-14(19)17-9-8-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3,(H,17,19)
• InChI Key: DVJVPDNOTMZVDV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)C(S1)C)CC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

The IUPAC name for this compound is 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide. It has a molecular weight of 292.353.

Scientific Research Applications

Biological Effects and Toxicology of Related Compounds

Research on various acetamide and formamide derivatives, including their mono and dimethyl derivatives, has been updated to further understand the biological consequences of exposure to these chemicals. These compounds continue to hold commercial importance, with new information enhancing our knowledge of their biological effects on humans (Kennedy, 2001).

Antioxidant Activity Analysis Methods

Antioxidants play a crucial role in mitigating oxidative stress, a factor in various diseases and aging processes. Techniques for determining antioxidant activity, such as the Oxygen Radical Absorption Capacity (ORAC) and Ferric Reducing Antioxidant Power (FRAP) tests, are critical for evaluating the potential health benefits of compounds including those structurally related to the target compound (Munteanu & Apetrei, 2021).

Environmental and Membrane Interactions

Studies on dimethyl sulfoxide (DMSO), a compound known for its interaction with biological membranes and as a cryoprotectant, provide insights into how similar compounds might influence membrane structure and stability. These interactions are crucial for understanding the pharmacokinetics and toxicology of new drugs (Brayton, 1986).

Photocatalytic Degradation of Pollutants

The photocatalytic degradation of organic pollutants using TiO2-UV processes, including the breakdown of aromatic and alicyclic compounds, is a field of environmental science that explores the removal of toxic substances from water. This research can be applied to understand how various compounds, potentially including the one , could be degraded or utilized in environmental remediation efforts (Pichat, 1997).

Heavy Metal Adsorption

The use of natural and modified clays, such as kaolinite and montmorillonite, for the adsorption of heavy metals from aqueous solutions, highlights the potential for similar compounds to be explored for environmental detoxification and purification technologies (Bhattacharyya & Gupta, 2008).